Cas no 49592-84-9 (Methyl 2,5-diaminobenzoate)

• Product Name: Methyl 2,5-diaminobenzoate
• CAS No: 49592-84-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD12913485
• CID: 2083903
• PubChem ID: 13066644
• Update Time: 2025-06-08

Methyl 2,5-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-Diaminobenzoate
• 2,5-Diamino-benzoesaeure-methylester
• 2,5-diamino-benzoic acid methyl ester
• Benzoic acid,2,5-diamino-,methyl ester
• HRZXQRHIENGYTL-UHFFFAOYSA-N
• 2,5-Diaminobenzoic acid methyl ester
• SY027277
• AK209604
• Benzoic acid, 2,5-diamino-, methyl ester
• TL80090349
• AS-58728
• DB-230687
• CS-0150865
• DTXSID40517081
• 49592-84-9
• MFCD12913485
• SCHEMBL6168887
• ZBA59284
• AKOS010560895
• EN300-1254941
• Methyl2,5-diaminobenzoate
• C75313
• Methyl 2,5-diaminobenzoate

• MDL： MFCD12913485
• Inchi： 1S/C8H10N2O2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,9-10H2,1H3
• InChI Key： HRZXQRHIENGYTL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CC=1N)N)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.3

Experimental Properties

• Density: 1.26
• Boiling Point: 334.5°C at 760 mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.622
• PSA: 78.34000
• LogP: 1.80000